Cas no 7469-10-5 (9H-Purine-2,8-diamine,N2,N8-bis(2-furanylmethyl)-6-(4-morpholinyl)-)
7469-10-5 structure
Product Name:9H-Purine-2,8-diamine,N2,N8-bis(2-furanylmethyl)-6-(4-morpholinyl)-
CAS No:7469-10-5
MF:C19H21N7O3
MW:395.415142774582
CID:581743
PubChem ID:344413
Update Time:2025-04-19
9H-Purine-2,8-diamine,N2,N8-bis(2-furanylmethyl)-6-(4-morpholinyl)- Chemical and Physical Properties
Names and Identifiers
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- 9H-Purine-2,8-diamine,N2,N8-bis(2-furanylmethyl)-6-(4-morpholinyl)-
- AC1L80HT
- N2,N8-Difurfuryl-6-morpholino-7(9)H-purin-2,8-diyldiamin
- N2,N8-difurfuryl-6-morpholino-7(9)H-purine-2,8-diyldiamine
- NSC401302
- DTXSID90322465
- NSC-401302
- 2-N,8-N-bis(furan-2-ylmethyl)-6-morpholin-4-yl-7H-purine-2,8-diamine
- 7469-10-5
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- Inchi: 1S/C19H21N7O3/c1-3-13(28-7-1)11-20-18-22-15-16(23-18)24-19(21-12-14-4-2-8-29-14)25-17(15)26-5-9-27-10-6-26/h1-4,7-8H,5-6,9-12H2,(H3,20,21,22,23,24,25)
- InChI Key: SHCJCDVVMUEWBC-UHFFFAOYSA-N
- SMILES: O1CCN(C2=C3C(=NC(NCC4=CC=CO4)=N2)N=C(NCC2=CC=CO2)N3)CC1
Computed Properties
- Exact Mass: 395.17083
- Monoisotopic Mass: 395.17058756g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 3
- Hydrogen Bond Acceptor Count: 9
- Heavy Atom Count: 29
- Rotatable Bond Count: 7
- Complexity: 524
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2
- Topological Polar Surface Area: 117Ų
Experimental Properties
- PSA: 117.27
- LogP: 2.81070
9H-Purine-2,8-diamine,N2,N8-bis(2-furanylmethyl)-6-(4-morpholinyl)- Related Literature
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1. An all-solid-state imprinted polymer-based potentiometric sensor for determination of bisphenol S†Rongning Liang,Tanji Yin,Ruiqing Yao,Wei Qin RSC Adv., 2016,6, 73308-73312
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Eunhak Lim,Jiyoung Heo,Seong Keun Kim Nanoscale, 2019,11, 11369-11378
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Xiaofeng Lin RSC Adv., 2016,6, 9002-9006
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Muniyandi Sankaralingam,So Hyun Jeon,Yong-Min Lee,Mi Sook Seo,Wonwoo Nam Dalton Trans., 2016,45, 376-383
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